N-benzyl-4-bromo-N-(2-{2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}-2-oxoethyl)benzenesulfonamide

• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]acetamide
• InChI: InChI=1S/C26H22BrN3O4S/c27-21-11-13-22(14-12-21)35(33,34)30(17-19-6-2-1-3-7-19)18-26(32)29-28-16-24-23-9-5-4-8-20(23)10-15-25(24)31/h1-16,31H,17-18H2,(H,29,32)/b28-16+
• InChI Key: ZACXRCQESSMMGJ-LQKURTRISA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)NN=CC2=C(C=CC3=CC=CC=C32)O)S(=O)(=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC=C(C=C1)CN(CC(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)O)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C26H22BrN3O4S
• Molecular Weight: 552.4 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a benzyl group, a bromine atom, a naphthyl group, a hydrazino group, and a benzenesulfonamide group.

Synthesis Analysis

The synthesis of this compound could involve several steps. The benzylic position could undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation. The compound could also be synthesized through a multistep process involving nitration, conversion from the nitro group to an amine, and bromination.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon environments in the molecule. Infrared (IR) spectroscopy can give insights into the types of bonds present.

Chemical Reactions Analysis

The compound can undergo several types of chemical reactions due to the presence of various functional groups. For example, reactions at the benzylic position are important for synthesis problems. The compound could also undergo nucleophilic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. For example, the presence of a bromine atom suggests that it might be relatively heavy. The various functional groups could also influence its solubility, reactivity, and other properties.